Cas no 2248386-80-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2248386-80-1
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 6179610
• PubChem ID: 165726267
• Update Time: 2025-10-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248386-80-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• EN300-6522510

• Inchi： 1S/C19H13N3O6/c1-2-21-14-8-7-10(9-13(14)20-15(23)18(21)26)19(27)28-22-16(24)11-5-3-4-6-12(11)17(22)25/h3-9H,2H2,1H3,(H,20,23)
• InChI Key： MUBNAWBRQOYIJT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC(C(N2CC)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.08043514g/mol
• Monoisotopic Mass: 379.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2248386-80-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate, with the CAS number 2248386-80-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features and chemical properties.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate consists of a central isoindole core with additional functional groups that enhance its reactivity and biological activity. The presence of the 1,3-dioxo and ethyl substituents contributes to its stability and solubility in various solvents. These properties make it an attractive candidate for use in the development of new drugs and materials.

Recent studies have explored the potential of this compound in various fields. In the realm of medicinal chemistry, researchers have investigated its biological activities and potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate exhibits potent anti-inflammatory and anti-cancer properties. The compound was found to inhibit the activity of key enzymes involved in inflammation and cancer progression, making it a promising lead for drug development.

In addition to its biological activities, the compound has also been studied for its potential as a building block in organic synthesis. Its unique structural features allow for the formation of complex molecules with diverse functionalities. A paper published in Organic Letters in 2020 described a novel synthetic route to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate, highlighting its versatility as a synthetic intermediate. This synthetic method not only simplifies the production process but also enhances the yield and purity of the final product.

The physical and chemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

The stability of 1,3-dioxo-2,3-dihydro-H-indol--yl -ethyl--dioxo--tetrahydroquinoline--carboxylate under different conditions has also been studied. It is stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Proper storage conditions are essential to maintain its integrity and ensure consistent performance in experiments.

In conclusion, 1,3-dioxo--dihydro-H-indol--yl -ethyl--dioxo--tetrahydroquinoline--carboxylate (CAS No. 2248386-) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the fields of medicinal chemistry and materials science.